Cas no 1936592-58-3 (Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate)

• Product Name: Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate
• CAS No: 1936592-58-3
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 5463502
• Update Time: 2025-06-12

Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate
• 2-Methyl-2-propanyl 4-chloro-2-methyl-5,6,8,9-tetrahydro-7H-pyrimido[4,5-d]azepine-7-carboxylate
• Z3300788252
• tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydro-7h-pyrimido[4,5-d]azepine-7-carboxylate
• tert-butyl 4-chloro-2-methyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine-7-carboxylate
• tert-butyl 4-chloro-2-methyl-5H,6H,7H,8H,9H-pyrimido[4,5-d ]azepine-7-carboxylate
• Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate

• Inchi： 1S/C14H20ClN3O2/c1-9-16-11-6-8-18(13(19)20-14(2,3)4)7-5-10(11)12(15)17-9/h5-8H2,1-4H3
• InChI Key： VHVVYMYMCHZEMD-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CCN(C(=O)OC(C)(C)C)CC2)N=C(C)N=1

Computed Properties

• Exact Mass: 297.1244046 g/mol
• Monoisotopic Mass: 297.1244046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.78
• XLogP3: 2.8
• Topological Polar Surface Area: 55.3

Additional information on Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate

Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate (CAS No. 1936592-58-3): A Comprehensive Overview

Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate, identified by its CAS number 1936592-58-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidoazepine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group, a chloro substituent, and specific methylated positions in its molecular framework contributes to its unique chemical properties and reactivity, making it a subject of intense study in synthetic organic chemistry and drug discovery.

The< strong>tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate structure is characterized by a fused ring system consisting of a pyrimidine ring linked to an azepine ring. This bicyclic arrangement is a hallmark of many pharmacologically active compounds and has been extensively explored for its potential in modulating various biological pathways. The< strong>4-chloro substituent at the fourth position of the pyrimidine ring enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic substitution reactions. Additionally, the< strong>2-methyl group introduces steric hindrance and influences the electronic distribution within the molecule, affecting its overall biological activity.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their applications in treating neurological disorders, cancer, and infectious diseases. The< strong>Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate has been investigated for its potential as an intermediate in the synthesis of more complex molecules with targeted biological effects. Researchers have leveraged its structural features to develop derivatives that exhibit improved pharmacokinetic properties and enhanced binding affinity to specific biological targets.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The< strong>Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate, with its ability to modulate kinase activity through competitive inhibition or allosteric modulation, has been explored as a lead compound in several drug discovery programs. Preliminary studies have shown that derivatives of this compound can effectively inhibit the activity of certain kinases while maintaining selectivity against closely related enzymes.

The synthesis of< strong>Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the< strong>tert-butyl group necessitates protecting group strategies to prevent unwanted side reactions. Additionally, the< strong>4-chloro and< strong>2-methyl substituents must be incorporated at appropriate stages to maintain the integrity of the heterocyclic core. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further biological evaluation.

In terms of biological activity,< strong>Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate has demonstrated potential in preclinical studies as an anti-inflammatory agent. In vitro experiments have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by modulating inflammatory signaling pathways. These findings suggest that this compound may have therapeutic applications in conditions characterized by chronic inflammation.

The< strong>Tert-butyl 4-chloro-2-methyl-5,6,8,9-tetrahydropyrimido[4,5-d]azepine-7-carboxylate has also been studied for its potential role in neuroprotection. Oxidative stress and neuroinflammation are key pathological mechanisms underlying many neurological disorders. Studies have indicated that this compound can scavenge reactive oxygen species and reduce inflammation in neuronal cells. These effects may contribute to its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The development of novel drug candidates often involves structural modifications to optimize pharmacological properties. Researchers have synthesized various derivatives of< strong>Tert-butyl 4-chloro-2-methyl-5,6，8，9-tetrahydropyrimido[4，5-d]azepine -7-carboxylate by introducing different functional groups or altering the substitution pattern on the heterocyclic rings. These modifications have led to compounds with enhanced potency、selectivity、and solubility，making them more suitable for clinical development。The exploration of these derivatives continues to be an active area of research，with promising results emerging from ongoing studies。

The future directions for research on< strong>Tert-butyl 4-chloro -2-methyl -5，6，8，9-tetrahydropyrimido [4，5-d] azepine -7-carboxylate

In conclusion，the< strong>Tert-butyl 4-chloro -2-methyl -5，6，8，9-tetrahydropyrimido [4，5-d] azepine -7-carboxylate (CAS No．193659258—3)is a versatile heterocyclic compound with significant potential in pharmaceutical applications。Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases。With continued research efforts and strategic collaborations،this compound holds promise for improving human health through innovative drug development。